Cas no 6301-56-0 (Biphenyl-4-carboxylic Acid Ethyl Ester)

• Product Name: Biphenyl-4-carboxylic Acid Ethyl Ester
• CAS No: 6301-56-0
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD00297796
• CID: 507323
• PubChem ID: 238201
• Update Time: 2025-08-05

Biphenyl-4-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, ethyl ester
• BIPHENYL-3-CARBOXYLIC ACID ETHYL ESTER
• Ethyl [1,1'-biphenyl]-3-carboxylate
• Ethyl biphenyl-4-carboxylate
• 3-BIPHENYLCARBOXYLIC ACID ETHYL ESTER
• 3-Phenylbenzoic acid ethyl ester
• 4-(ethoxycarbonyl)-1,1'-biphenyl
• Biphenyl-4-carboxylic acid ethyl ester
• ethyl (1,1'-biphenyl)-4-carboxylate
• ETHYL 3-BIPHENYLCARBOXYLATE
• ethyl 4-phenyl-benzoate
• ETHYL BIPHENYL-3-CARBOXYLATE
• ethyl biphenyl-4-yl-carboxylate
• CCG-5033
• BIM-0020401.P001
• Q63392786
• SCHEMBL570961
• ethyl 4-phenylbenzoate
• p-PhenylbenzoesA currencyure-A currencythylester
• NCGC00340284-01
• DTXSID10978903
• NSC-42478
• MFCD00297796
• AB01332778-02
• 6301-56-0
• CS-0326790
• G69363
• ethyl [1,1'-biphenyl]-4-carboxylate
• AKOS003235989
• CBMicro_020264
• [1,1'-biphenyl]-4-carboxylic acid, ethyl ester
• STK409483
• NSC42478
• ETHYL 4-BIPHENYLCARBOXYLATE
• Biphenyl-4-carboxylic Acid Ethyl Ester

• MDL： MFCD00297796
• Inchi： 1S/C15H14O2/c1-2-17-15(16)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11H,2H2,1H3
• InChI Key： FFQZMOHAQYZTNR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 120°C/0.14mm
• Flash Point: 165.6±6.8 °C
• Refractive Index: 1.556
• PSA: 26.30000
• LogP: 3.53030
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Biphenyl-4-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Biphenyl-4-carboxylic Acid Ethyl Ester

Biphenyl-4-carboxylic Acid Ethyl Ester (CAS No. 6301-56-0): An Overview

Biphenyl-4-carboxylic acid ethyl ester (CAS No. 6301-56-0) is a versatile organic compound with a wide range of applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound, also known as ethyl 4-biphenylcarboxylate, is characterized by its biphenyl core and an ester functional group, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of biphenyl-4-carboxylic acid ethyl ester is C₁₄H₁₂O₂, and it has a molecular weight of 212.24 g/mol. The compound is a colorless to pale yellow liquid with a characteristic aromatic odor. Its physical and chemical properties, such as solubility in organic solvents and stability under various conditions, make it suitable for use in both laboratory and industrial settings.

In the pharmaceutical industry, biphenyl-4-carboxylic acid ethyl ester has gained attention due to its potential as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its role in the development of anti-inflammatory agents, cardiovascular drugs, and anticancer compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents with improved efficacy and reduced side effects.

The biphenyl core of biphenyl-4-carboxylic acid ethyl ester provides a rigid structure that can enhance the binding affinity and selectivity of drug molecules to their target receptors. This structural feature is particularly advantageous in the design of small molecule inhibitors for various enzymes and receptors involved in disease pathways. Additionally, the ester functional group can be readily modified through hydrolysis or other chemical reactions to produce a variety of derivatives with tailored properties.

In materials science, biphenyl-4-carboxylic acid ethyl ester has been investigated for its potential use in the development of advanced materials with unique optical and electronic properties. Research published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers with enhanced photoluminescence and charge transport characteristics. These materials have potential applications in organic light-emitting diodes (OLEDs), solar cells, and other optoelectronic devices.

The synthetic versatility of biphenyl-4-carboxylic acid ethyl ester has also made it a valuable reagent in organic synthesis laboratories. It can be used as a starting material for the preparation of more complex molecules through various synthetic routes, including Suzuki coupling reactions, Friedel-Crafts acylation, and Grignard reactions. The ability to introduce functional groups at specific positions on the biphenyl core allows for the precise control over the final product's properties.

Safety considerations are an important aspect when handling biphenyl-4-carboxylic acid ethyl ester. While it is generally considered safe under proper handling conditions, it is essential to follow standard laboratory safety protocols to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, biphenyl-4-carboxylic acid ethyl ester (CAS No. 6301-56-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and synthetic versatility make it an invaluable tool for researchers and chemists working on the development of new drugs, advanced materials, and innovative chemical processes. As ongoing research continues to uncover new applications and properties, this compound is likely to remain an important player in the field of chemistry for years to come.